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Compound of Interest

Compound Name: 3-Amino-N-methylbenzamide

CAS No.: 25900-61-2

Cat. No.: B1269001

Get Quote

An In-depth Exploration of a Benzamide Scaffold in the Context of PARP Inhibition

Introduction: The Benzamide Moiety in Drug
Discovery
The benzamide scaffold is a cornerstone in medicinal chemistry, recognized for its versatile role

in the development of therapeutic agents. Within this class of compounds, 3-Amino-N-
methylbenzamide represents an intriguing molecule of interest, particularly in the landscape of

enzyme inhibition. This guide provides a comprehensive technical overview of 3-Amino-N-
methylbenzamide, addressing its chemical properties, synthesis, and, most notably, its

putative role as an inhibitor of Poly(ADP-ribose) polymerase (PARP).

It is critical to note that while 3-Amino-N-methylbenzamide is structurally related to the

extensively studied PARP inhibitor 3-Aminobenzamide (3-AB), there is a notable scarcity of

specific biological and inhibitory data for the N-methylated derivative in publicly accessible

scientific literature. Consequently, this guide will leverage the wealth of information available for

3-Aminobenzamide to provide a foundational understanding of the probable mechanism of

action, biological effects, and relevant experimental protocols, while clearly delineating the
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established data for 3-Amino-N-methylbenzamide. This approach is intended to equip

researchers with the fundamental knowledge to investigate 3-Amino-N-methylbenzamide and

contribute to the body of scientific literature.

Physicochemical Properties of 3-Amino-N-
methylbenzamide
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and drug development. Below is a summary of the key properties of

3-Amino-N-methylbenzamide.

Property Value Source

Molecular Formula C₈H₁₀N₂O [PubChem][1]

Molecular Weight 150.18 g/mol [PubChem][1]

CAS Number 25900-61-2 [PubChem][1]

Appearance
White to light yellow or light red

powder/crystalline solid
[Sigma-Aldrich], CookeChem

IUPAC Name 3-amino-N-methylbenzamide [PubChem][1]

Synonyms
3-Aminobenzoylmethylamide,

N-methyl-3-aminobenzamide
[PubChem][1]

Storage Temperature
Room temperature, keep in a

dark, dry, and sealed place
[Sigma-Aldrich]

Synthesis of 3-Amino-N-methylbenzamide
The synthesis of 3-Amino-N-methylbenzamide can be approached through standard

amidation and reduction reactions. A general, adaptable protocol is provided below, based on

established methods for the synthesis of N-substituted benzamides.[2]

General Synthetic Workflow
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3-Nitrobenzoic Acid Acyl Chloride Formation
(e.g., SOCl₂)

 Activation 3-Nitrobenzoyl chloride Amidation
(Methylamine)

 Amine Addition 3-Nitro-N-methylbenzamide Nitro Group Reduction
(e.g., H₂, Pd/C)

 Reduction 3-Amino-N-methylbenzamide
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Caption: General synthesis workflow for 3-Amino-N-methylbenzamide.

Experimental Protocol: A Two-Step Synthesis
This protocol outlines a common method for synthesizing N-substituted benzamides, which can

be adapted for 3-Amino-N-methylbenzamide.[2]

Step 1: Amidation of 3-Nitrobenzoyl Chloride

Materials: 3-Nitrobenzoyl chloride, methylamine solution, an appropriate inert solvent (e.g.,

dichloromethane), and a base (e.g., triethylamine or pyridine).

Procedure: a. Dissolve 3-nitrobenzoyl chloride in the inert solvent and cool the mixture in an

ice bath. b. Slowly add a solution of methylamine and the base to the cooled mixture with

continuous stirring. c. Allow the reaction to proceed to completion, monitoring by thin-layer

chromatography (TLC). d. Upon completion, perform an aqueous workup to remove

unreacted reagents and byproducts. e. Dry the organic layer and evaporate the solvent to

obtain the crude 3-Nitro-N-methylbenzamide. f. Purify the crude product by recrystallization

or column chromatography.

Step 2: Reduction of the Nitro Group

Materials: 3-Nitro-N-methylbenzamide, a reducing agent (e.g., palladium on carbon), a

source of hydrogen (e.g., hydrogen gas or a transfer hydrogenation reagent), and a suitable

solvent (e.g., ethanol or methanol).

Procedure: a. Dissolve the purified 3-Nitro-N-methylbenzamide in the chosen solvent. b. Add

the catalyst (e.g., 10% Pd/C). c. Subject the mixture to hydrogenation until the reaction is

complete (monitored by TLC). d. Filter off the catalyst. e. Evaporate the solvent to yield 3-
Amino-N-methylbenzamide. f. Further purification can be achieved by recrystallization if

necessary.
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Mechanism of Action: PARP Inhibition (Inferred from
3-Aminobenzamide)
Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes crucial for DNA repair.[2]

PARP-1, the most abundant member, detects single-strand DNA breaks. Upon activation, it

cleaves NAD+ into nicotinamide and ADP-ribose, and then polymerizes the ADP-ribose units

onto itself and other nuclear proteins. This process, known as PARylation, creates a scaffold

that recruits other DNA repair proteins to the site of damage.[2]

Benzamides, like 3-Aminobenzamide, act as competitive inhibitors of PARP.[3] They mimic the

nicotinamide portion of the NAD+ substrate, binding to the catalytic domain of the enzyme.[2]

This binding prevents the synthesis of poly(ADP-ribose) chains, thereby hindering the DNA

repair process.[2] It is highly probable that 3-Amino-N-methylbenzamide follows a similar

mechanism of action due to its structural similarity to 3-Aminobenzamide.
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Caption: Mechanism of PARP inhibition by benzamide derivatives.

Biological Effects and Therapeutic Potential
(Inferred from 3-Aminobenzamide)
The inhibition of PARP has significant therapeutic implications, particularly in oncology. In

cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1/2

mutations, the inhibition of PARP-mediated repair can lead to the accumulation of lethal DNA

double-strand breaks during replication. This concept is known as synthetic lethality.[2]

Beyond cancer, PARP inhibitors like 3-Aminobenzamide have been investigated for a range of

other conditions:
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Neuroprotection: By preventing the over-activation of PARP-1, it has shown protective effects

in models of neurodegenerative diseases.[2]

Ischemia-Reperfusion Injury: It can protect against tissue damage that occurs when blood

supply returns to tissue after a period of ischemia.[2]

Inflammation: 3-Aminobenzamide has demonstrated anti-inflammatory properties.[2]

Hearing Loss: Studies suggest it can protect auditory hair cells from noise-induced damage.

[2]

While these applications are documented for 3-Aminobenzamide, they provide a strong

rationale for investigating the therapeutic potential of 3-Amino-N-methylbenzamide in similar

contexts.

Experimental Protocols: PARP Inhibition Assay
To assess the PARP inhibitory activity of 3-Amino-N-methylbenzamide, a cell-based or a

biochemical assay can be employed. The following is a general protocol for a cell-based PARP

activity inhibition assay.

Cell-Based PARP Activity Inhibition Assay Workflow
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1. Cell Seeding
(e.g., 96-well plate)

2. DNA Damage Induction
(e.g., H₂O₂ or other agent)

3. Treatment
(Varying concentrations of

3-Amino-N-methylbenzamide)

4. Incubation

5. Cell Lysis

6. PARP Activity Measurement
(e.g., ELISA for PAR levels)

7. Data Analysis
(IC₅₀ determination)

Click to download full resolution via product page

Caption: Workflow for a cell-based PARP inhibition assay.

Detailed Protocol
Cell Culture: Plate a suitable cell line (e.g., HeLa or A549) in a 96-well plate and grow to the

desired confluency.
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Induction of DNA Damage: Treat the cells with a DNA-damaging agent (e.g., hydrogen

peroxide or MNNG) to stimulate PARP activity. Include a no-damage control.

Inhibitor Treatment: Add varying concentrations of 3-Amino-N-methylbenzamide to the

wells. Include a vehicle control.

Incubation: Incubate the plate for a predetermined period to allow for PARP inhibition.

Cell Lysis: Lyse the cells to release the cellular contents.

Quantification of PARP Activity: Measure the levels of poly(ADP-ribose) (PAR) using a

commercially available ELISA kit. This typically involves capturing PAR on an antibody-

coated plate and detecting it with a secondary antibody.

Data Analysis: Plot the PAR levels against the inhibitor concentration and determine the half-

maximal inhibitory concentration (IC₅₀) value.

Conclusion and Future Directions
3-Amino-N-methylbenzamide is a molecule of significant interest due to its structural similarity

to the well-characterized PARP inhibitor, 3-Aminobenzamide. While its fundamental chemical

properties are established, a notable gap exists in the scientific literature regarding its specific

biological activity and potency as a PARP inhibitor. The information and protocols provided in

this guide, largely inferred from its close analogue, offer a solid foundation for researchers to

embark on a detailed investigation of 3-Amino-N-methylbenzamide.

Future research should focus on:

Determining the precise IC₅₀ value of 3-Amino-N-methylbenzamide against various PARP

enzymes.

Elucidating its effects in various cancer cell lines, particularly those with DNA repair

deficiencies.

Exploring its potential in non-oncological applications where PARP inhibition has shown

promise.
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By systematically addressing these areas, the scientific community can fully characterize the

therapeutic potential of 3-Amino-N-methylbenzamide and further enrich the landscape of

benzamide-based drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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